Cas no 70460-57-0 ( )

  structure
  structure
Product name: 
CAS No:70460-57-0
MF:C19H20O8
MW:376.357306480408
CID:881278
PubChem ID:282370

  Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydrochromen-4-one
    • 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4h-chromen-4-one
    • AC1L5WB7
    • AC1Q6KHV
    • AG-K-02706
    • AR-1G8419
    • CTK5D2449
    • NSC135827
    • DTXSID30300282
    • SCHEMBL14130659
    • 70460-57-0
    • 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxychroman-4-one
    • 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-3,4-dihydro-2H-1-benzopyran-4-one
    •  
    • Inchi: InChI=1S/C19H20O8/c1-23-11-6-5-9(7-10(11)20)17-19(26-4)16(22)14-12(27-17)8-13(24-2)18(25-3)15(14)21/h5-8,17,19-21H,1-4H3
    • InChI Key: LVMHZZSYSNZUCT-UHFFFAOYSA-N
    • SMILES: COC1C(OC2=CC(=C(C(=C2C1=O)O)OC)OC)C3=CC(=C(C=C3)OC)O

Computed Properties

  • Exact Mass: 376.1158
  • Monoisotopic Mass: 376.11581759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 2.6

Experimental Properties

  • PSA: 103.68
  • LogP: 2.45500

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